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Compound of Interest

Compound Name: Metaphanine

Cat. No.: B154199

This document provides critical safety and logistical information for the proper disposal of
Metaphanine, also known as Methamphetamine. The following procedures are designed for
researchers, scientists, and drug development professionals to ensure safe handling and
disposal in a laboratory setting, minimizing risks to personnel and the environment.

Chemical and Physical Properties

A clear understanding of Metaphanine's properties is fundamental to its safe handling and
disposal.

Property Value

Molecular Formula C10H15N[1]

Molecular Weight 149.23 g/mol [1]

Appearance Crystalline powder

Solubility Data not readily available in search results
Boiling Point Undetermined[2]

Melting Point Undetermined[2]
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Hazard Identification and Safety Precautions

Metaphanine is a hazardous substance requiring strict adherence to safety protocols.

Hazard Category

Description

Precautionary Statements

P264: Wash thoroughly after
handling.[2] P270: Do not eat,

drink or smoke when using this

Acute Toxicity (Oral) Toxic if swallowed.[2]
product.[2] P301+P310: If
swallowed: Immediately call a
poison center/doctor.[2]
P210: Keep away from
Flammability Product is not flammable.[2] heat/sparks/open flames/hot

surfaces. - No smoking.[3]

Skin Corrosion/Irritation

Causes skin irritation.[4]

P280: Wear protective gloves/
protective clothing/ eye
protection/ face protection. IF
ON SKIN: Wash with plenty of

water and soap.[4]

Serious Eye Damage/Irritation

Causes serious eye irritation.

[4]

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[4]

Environmental Hazards

Do not allow to enter sewers/
surface or ground water.[2]
lllicit production generates

significant toxic waste.[5][6][7]

Avoid release to the

environment.

Step-by-Step Disposal Protocol

The proper disposal of Metaphanine is a critical safety procedure. The following workflow

outlines the necessary steps from initial handling to final disposal.
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Metaphanine Disposal Workflow
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e Personal Protective Equipment (PPE): Before handling Metaphanine, all personnel must be
equipped with appropriate PPE, including chemical-resistant gloves, safety goggles, and a
lab coat.[8] Work should be conducted in a well-ventilated area or under a fume hood to
avoid inhalation of any dust or fumes.

o Designate Disposal Area: Establish a designated area within the laboratory for the collection
and temporary storage of Metaphanine waste. This area should be clearly marked and away
from general laboratory traffic.

o Chemical Deactivation: Due to the hazardous nature of Metaphanine, direct disposal is not
recommended. While specific deactivation protocols are not detailed in the provided search
results, the principle of neutralizing hazardous chemicals before disposal is a standard
laboratory practice. Researchers should consult their institution's environmental health and
safety (EHS) office or a licensed chemical waste disposal company for appropriate
deactivation procedures.

o Securely Contain Waste: All Metaphanine waste, including any contaminated materials such
as gloves, wipes, and containers, must be placed in a designated, leak-proof, and clearly
labeled hazardous waste container.[9]

» Label Waste Container: The hazardous waste container must be accurately labeled with the
chemical name ("Metaphanine” or "Methamphetamine”), the associated hazards (e.g.,
"Toxic"), and the date of accumulation.

» Arrange for Licensed Hazardous Waste Disposal: The final and most critical step is to
arrange for the pickup and disposal of the hazardous waste by a licensed and reputable
chemical waste management company.[10] These companies are equipped to handle and
dispose of hazardous materials in compliance with all federal, state, and local regulations.
[10] Never dispose of Metaphanine down the drain or in regular trash.[2][10]

Emergency Procedures

In the event of accidental exposure or spill, follow these procedures:

 Inhalation: Move the affected person to fresh air. If they feel unwell, seek immediate medical
attention.
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Skin Contact: Immediately remove all contaminated clothing and rinse the skin with plenty of
water.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek medical attention if irritation persists.[4]

Ingestion: If swallowed, immediately call a poison center or doctor.[2] Do not induce
vomiting.[4]

Spill: For small spills, carefully clean the affected area while wearing appropriate PPE.
Absorb the spill with inert material and place it in the designated hazardous waste container.
For large spills, evacuate the area and contact your institution's EHS office or emergency
response team.

By adhering to these procedures, laboratory professionals can ensure the safe and responsible

disposal of Metaphanine, protecting themselves, their colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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